Cas no 19752-55-7 (1-Bromo-3,5-dichlorobenzene)

1-Bromo-3,5-dichlorobenzene (CAS 102642-69-5) is a halogenated aromatic compound widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its distinct substitution pattern—bromine at the 1-position and chlorine at the 3- and 5-positions—enhances reactivity in cross-coupling reactions, such as Suzuki and Stille couplings, facilitating the construction of complex aromatic systems. The compound's high purity and stability under standard conditions make it suitable for precision applications in agrochemical and material science research. Its well-defined structure also allows for selective functionalization, enabling tailored modifications in target molecules. Proper handling is advised due to its halogenated nature.
1-Bromo-3,5-dichlorobenzene structure
1-Bromo-3,5-dichlorobenzene structure
Product Name:1-Bromo-3,5-dichlorobenzene
CAS No:19752-55-7
MF:C6H3BrCl2
MW:225.898019075394
MDL:MFCD00000584
CID:51373
PubChem ID:24856786
Update Time:2025-06-07

1-Bromo-3,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichlorobromobenzene
    • 1-Bromo-3,5-dichlorobenzene
    • 1,3-dichloro-5-bromobenzene
    • 1-bromo-3,5 dichlorobenzene
    • 1-bromo-3,5-dichlororobenzene
    • 3,5-dichloro-1-bromobenzene
    • benzene,1-bromo-3,5-dichloro
    • 1-Bromo-3,5-dichloro
    • 5-DichlorobroMobenzene
    • 1-bromo-3,5-dichloro-benzen
    • 1-Bromo-3,5-dichlorobenzene,98%
    • Benzene, 1-bromo-3,5-dichloro-
    • 1-bromo-3,5-dichloro-benzene
    • 3,5-Dichloro bromobenzene
    • benzene, 1-bromo-3,5-dichloro
    • DZHFFMWJXJBBRG-UHFFFAOYSA-N
    • Maybridge1_000881
    • PubChem3612
    • l-Brom-3,5-dichlorbenzol
    • 3,5-dichloro bromo benzene
    • KSC491M1L
    • (3,5-Dichlorophenyl) bromide
    • CCG-50789
    • SY006090
    • BTB 03107
    • FT-0607474
    • 19752-55-7
    • Z425865630
    • EINECS 243-270-7
    • F0001-0702
    • STR07058
    • BENZYL4,6-O-BENZYLIDENE-ALPHA-D-GALACTOPYRANOSIDE
    • AKJ3JR99KS
    • 1-Bromo-3,5-dichlorobenzene, 98%
    • InChI=1/C6H3BrCl2/c7-4-1-5(8)3-6(9)2-4/h1-3
    • DTXSID1066524
    • AM20060125
    • CS-W013037
    • AKOS009156912
    • W-107679
    • AC-7762
    • HMS544A01
    • NS00026419
    • B2223
    • SCHEMBL114694
    • SR-01000640136-1
    • MFCD00000584
    • EN300-42477
    • DB-022034
    • FB151785
    • DTXCID8036150
    • 243-270-7
    • MDL: MFCD00000584
    • Inchi: 1S/C6H3BrCl2/c7-4-1-5(8)3-6(9)2-4/h1-3H
    • InChI Key: DZHFFMWJXJBBRG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)Cl)Cl
    • BRN: 1931524

Computed Properties

  • Exact Mass: 223.88000
  • Monoisotopic Mass: 223.88
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White to yellowish crystals
  • Density: 1.6351 (rough estimate)
  • Melting Point: 75.0 to 79.0 deg-C
  • Boiling Point: 232 °C/757 mmHg(lit.)
  • Flash Point: 232℃
  • Refractive Index: 1.5700 (estimate)
  • PSA: 0.00000
  • LogP: 3.75590
  • Solubility: Not determined

1-Bromo-3,5-dichlorobenzene Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Safety Term:S26;S37/39

1-Bromo-3,5-dichlorobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-Bromo-3,5-dichlorobenzene Production Method

1-Bromo-3,5-dichlorobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19752-55-7)3,5-二氯溴苯
Order Number:LE1649120;LE235
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19752-55-7)1-Bromo-3,5-dichlorobenzene
Order Number:sfd17234;1649120
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19752-55-7)1-Bromo-3,5-dichlorobenzene
Order Number:A1570
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:03
Price ($):211.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:19752-55-7)3,5-二氯溴苯
LE1649120;LE235
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:19752-55-7)1-Bromo-3,5-dichlorobenzene
sfd17234;1649120
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email